Cas no 942070-94-2 (N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide)

• Product Name: N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide
• CAS No: 942070-94-2
• MF: C₁₂H₂₀BN₃O₃
• MW: 265.116502761841
• MDL: MFCD12405504
• CID: 1985216
• PubChem ID: 53431583
• Update Time: 2025-06-13

N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-carboxamide
• N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide
• N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide
• MFCD12405504
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole-1-carboxylic acid dimethylamide
• 942070-94-2
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole-1-carboxylic acid di36methylamide
• 1-(Dimethylcarbamoyl)pyrazole-4-boronic Acid Pinacol Ester
• SY292455
• P17897
• DTXSID80700359
• SB12202
• BS-42786
• A1-10290
• SCHEMBL13412136
• DB-265976

• MDL： MFCD12405504
• Inchi： 1S/C12H20BN3O3/c1-11(2)12(3,4)19-13(18-11)9-7-14-16(8-9)10(17)15(5)6/h7-8H,1-6H3
• InChI Key： JZLIBMJAXDJTTD-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C(N(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.1597717g/mol
• Monoisotopic Mass: 265.1597717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide

Introduction to N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide (CAS No. 942070-94-2)

N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 942070-94-2, is characterized by its intricate molecular structure, which includes a pyrazole core and a tetramethylborate moiety. The pyrazole ring is a prominent heterocyclic system that is widely recognized for its versatility in drug design and development, while the borate group introduces unique reactivity that makes this compound particularly valuable in synthetic applications.

The structural features of N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide make it an excellent candidate for various chemical transformations. Specifically, the borate functionality allows for cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions are pivotal in constructing complex molecular architectures and have been extensively utilized in the development of novel pharmaceuticals. The dimethylamino group attached to the pyrazole ring further enhances the compound's reactivity and stability, making it a robust intermediate in multi-step synthetic pathways.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities range from anti-inflammatory and antimicrobial properties to more specialized applications such as antiviral and anticancer agents. The compound N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide represents a significant advancement in this area, as it combines the favorable properties of pyrazole with the reactivity of borate-based functional groups.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The pyrazole core is known to exhibit various pharmacological effects, making it a cornerstone in medicinal chemistry. For instance, pyrazole derivatives have shown promise in treating neurological disorders due to their ability to modulate neurotransmitter systems. Additionally, the borate group facilitates Suzuki-Miyaura cross-coupling reactions, which are instrumental in constructing biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs). This dual functionality makes N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide a versatile building block for synthesizing novel therapeutic compounds.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic synthesis techniques. The introduction of the tetramethylborate group requires precise control over reaction conditions to ensure high yield and purity. This level of sophistication highlights the importance of advanced synthetic methodologies in producing complex molecules like N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide. Recent advancements in catalytic systems and reaction optimization have made it possible to achieve these syntheses with greater efficiency and minimal environmental impact.

In academic research, this compound has been explored for its potential applications in materials science and nanotechnology. The unique electronic properties of pyrazole derivatives can be harnessed to develop new materials with tailored functionalities. For example, researchers have investigated the use of pyrazole-based compounds in organic electronics due to their ability to act as electron-deficient components in conjugated systems. The borate group further enhances these properties by providing additional sites for functionalization and interaction with other molecular entities.

The pharmaceutical industry has also shown keen interest in this compound due to its potential as an intermediate in drug synthesis. Several studies have demonstrated its utility in generating novel analogs with enhanced pharmacological properties. By leveraging the reactivity of the borate group and the versatility of the pyrazole core, chemists can design molecules with specific target interactions. This approach has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

From a broader scientific perspective, N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxamide exemplifies the intersection of organic chemistry and medicinal science. Its development underscores the importance of interdisciplinary collaboration in advancing our understanding of disease mechanisms and developing effective treatments. As research continues to evolve, compounds like this will play an increasingly critical role in shaping the future of healthcare.

The future prospects for this compound are bright, with ongoing studies exploring new synthetic routes and applications. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process. By harnessing these technologies, scientists can rapidly identify new derivatives with improved properties and functionalities. This iterative approach promises to yield innovative solutions for complex biological challenges.